Cas no 1700306-42-8 (2-(1-methyl-1H-pyrazol-5-yl)propanenitrile)

• Product Name: 2-(1-methyl-1H-pyrazol-5-yl)propanenitrile
• CAS No: 1700306-42-8
• MF: C₇H₉N₃
• MW: 135.166460752487
• CID: 5752504
• PubChem ID: 106758785
• Update Time: 2023-11-14

2-(1-methyl-1H-pyrazol-5-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 1700306-42-8
• 2-(1-methyl-1H-pyrazol-5-yl)propanenitrile
• EN300-1841223

• Inchi： 1S/C7H9N3/c1-6(5-8)7-3-4-9-10(7)2/h3-4,6H,1-2H3
• InChI Key： HJFXLXGECGHYRI-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC=N1)C(C#N)C

Computed Properties

• Exact Mass: 135.079647300g/mol
• Monoisotopic Mass: 135.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.6Ų